Cas no 220227-80-5 (2,4,6-Trifluorophenylacetonitrile)
220227-80-5 structure
Product Name:2,4,6-Trifluorophenylacetonitrile
CAS No:220227-80-5
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD00061221
CID:67015
PubChem ID:2777958
Update Time:2025-04-18
2,4,6-Trifluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trifluorophenylacetonitrile
- 2-(2,4,6-trifluorophenyl)acetonitrile
- 2,4,6-TRIFLUOROBENZYL CYANIDE
- 2-(2,4,6-trifluorophenyl)ethanenitrile
- 2,3-DIHYDROXY-4-BENZYOXYL ACETOPHENONE
- AKOS006228973
- AM83128
- CS-0199371
- FT-0676279
- DTXSID80380731
- SCHEMBL1443680
- A815838
- PS-10125
- CK2064
- EN300-1838729
- 220227-80-5
- MFCD00061221
- 2,4,6-Trifluorobenzyl cyanide;
- 2,4,6-trifluorobenzylcyanide
-
- MDL： MFCD00061221
- Inchi： 1S/C8H4F3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
- InChI Key： IHCQMVSMIRAMBR-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1CC#N)F)F
Computed Properties
- Exact Mass: 171.03000
- Monoisotopic Mass: 171.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.334
- Boiling Point: 202°Cat760mmHg
- Flash Point: 76°C
- Refractive Index: 1.4635
- PSA: 23.79000
- LogP: 2.16998
- Solubility: Not determined
2,4,6-Trifluorophenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
2,4,6-Trifluorophenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trifluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003795-1g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 97% | 1g |
306CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LN627-200mg |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 98% | 200mg |
523.0CNY | 2021-07-13 | |
| Fluorochem | 007700-1g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 97% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 007700-5g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 97% | 5g |
￡91.00 | 2022-03-01 | |
| Fluorochem | 007700-25g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 97% | 25g |
￡316.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003795-1g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 97% | 1g |
306.0CNY | 2021-07-13 | |
| TRC | T793523-10mg |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T793523-50mg |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T793523-100mg |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Apollo Scientific | PC7818N-1g |
2,4,6-Trifluorophenylacetonitrile |
220227-80-5 | 96% | 1g |
£10.00 | 2023-09-02 |
2,4,6-Trifluorophenylacetonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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